5-ethyl-N-[2-(4-methyl-1-piperazinyl)-2-oxoethyl]-8-oxo-5,8-dihydro[1,3]dioxolo[4,5-g]quinoline-7-carboxamide

• Molecular Formula: C20H24N4O5
• Molecular Weight: 400.4 g/mol
• IUPAC Name: 5-ethyl-N-[2-(4-methylpiperazin-1-yl)-2-oxoethyl]-8-oxo-[1,3]dioxolo[4,5-g]quinoline-7-carboxamide
• InChI: InChI=1S/C20H24N4O5/c1-3-23-11-14(19(26)13-8-16-17(9-15(13)23)29-12-28-16)20(27)21-10-18(25)24-6-4-22(2)5-7-24/h8-9,11H,3-7,10,12H2,1-2H3,(H,21,27)
• InChI Key: KYNRPTSZNMMCKR-UHFFFAOYSA-N
• SMILES: CCN1C=C(C(=O)C2=CC3=C(C=C21)OCO3)C(=O)NCC(=O)N4CCN(CC4)C

Description

5-ethyl-N-[2-(4-methyl-1-piperazinyl)-2-oxoethyl]-8-oxo-5,8-dihydro[1,3]dioxolo[4,5-g]quinoline-7-carboxamide is a synthetic compound that belongs to the class of quinolone antibiotics. It was first synthesized in the early 1990s and has since been studied extensively for its potential applications in scientific research.

Mechanism of Action

The mechanism of action of 5-ethyl-N-[2-(4-methyl-1-piperazinyl)-2-oxoethyl]-8-oxo-5,8-dihydro[1,3]dioxolo[4,5-g]quinoline-7-carboxamide involves the inhibition of bacterial DNA synthesis. It does this by binding to the DNA gyrase enzyme, which is essential for DNA replication. By inhibiting this enzyme, the compound prevents the bacteria from replicating their DNA and thus stops their growth.
Biochemical and Physiological Effects
In addition to its antimicrobial activity, 5-ethyl-N-[2-(4-methyl-1-piperazinyl)-2-oxoethyl]-8-oxo-5,8-dihydro[1,3]dioxolo[4,5-g]quinoline-7-carboxamide has been shown to have other biochemical and physiological effects. It has been shown to have anti-inflammatory activity and may be useful in the treatment of inflammatory diseases. It has also been shown to have antioxidant activity and may be useful in the prevention of oxidative stress-related diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of using 5-ethyl-N-[2-(4-methyl-1-piperazinyl)-2-oxoethyl]-8-oxo-5,8-dihydro[1,3]dioxolo[4,5-g]quinoline-7-carboxamide in lab experiments is its broad-spectrum antimicrobial activity. This makes it useful for studying the effects of antimicrobial agents on a wide range of bacteria. However, one of the limitations of using this compound is its potential toxicity to mammalian cells. Care must be taken to ensure that the concentration used in experiments is not toxic to the cells being studied.

Future Directions

There are several future directions for research on 5-ethyl-N-[2-(4-methyl-1-piperazinyl)-2-oxoethyl]-8-oxo-5,8-dihydro[1,3]dioxolo[4,5-g]quinoline-7-carboxamide. One area of research is the development of new derivatives of the compound with improved antimicrobial activity and reduced toxicity. Another area of research is the study of the compound's potential applications in the treatment of inflammatory and oxidative stress-related diseases. Finally, the compound's mechanism of action could be further elucidated to better understand its effects on bacterial DNA synthesis.

Synthesis Methods

The synthesis of 5-ethyl-N-[2-(4-methyl-1-piperazinyl)-2-oxoethyl]-8-oxo-5,8-dihydro[1,3]dioxolo[4,5-g]quinoline-7-carboxamide involves several steps. The starting material is 7-amino-8-oxoquinoline-5-carboxylic acid, which is first converted to the corresponding acid chloride. This is then reacted with 4-methyl-1-piperazinecarboxylic acid to form the intermediate. The final product is obtained by reacting the intermediate with ethyl chloroformate and 1,4-dioxane.

Scientific Research Applications

5-ethyl-N-[2-(4-methyl-1-piperazinyl)-2-oxoethyl]-8-oxo-5,8-dihydro[1,3]dioxolo[4,5-g]quinoline-7-carboxamide has been extensively studied for its potential applications in scientific research. It has been shown to have antimicrobial activity against a wide range of bacteria, including both Gram-positive and Gram-negative strains. It has also been shown to have antifungal activity.